Cas no 58644-55-6 (3-(isocyanomethyl)pyridine)

3-(Isocyanomethyl)pyridine is a versatile organic compound featuring both an isocyanate functional group and a pyridine ring, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The isocyanomethyl group offers reactivity for nucleophilic additions and polymerizations, while the pyridine moiety provides coordination sites for metal complexes and potential biological activity. This compound is particularly useful in the development of heterocyclic compounds, agrochemicals, and specialty polymers. Its dual functionality enables precise modifications for tailored chemical properties. Careful handling is required due to the reactivity of the isocyanate group, but its stability under controlled conditions ensures reliable performance in synthetic workflows.

3-(isocyanomethyl)pyridine structure

Product Name:3-(isocyanomethyl)pyridine

CAS No:58644-55-6

MF:C₇H₆N₂

MW:118.135941028595

CID:341368

PubChem ID:2769501

Update Time:2025-10-29

3-(isocyanomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- Pyridine, 3-(isocyanomethyl)-
- 3-(ISOCYANOMETHYL)PYRIDINE
- 3-Isocyanomethylpyridine
- TOS-BB-0793
- 58644-55-6
- AKOS001476733
- AS-47783
- 3-isocyanomethyl pyridine
- F16136
- EN300-1827610
- SCHEMBL2915754
- DTXSID00377749
- 3-(Isocyanomethyl)pyridine, AldrichCPR
- MFCD02664552
- 3-(isocyanomethyl)pyridine
- MDL： MFCD02664552
- Inchi： 1S/C7H6N2/c1-8-5-7-3-2-4-9-6-7/h2-4,6H,5H2
- InChI Key： XBHGGXFINRSUAO-UHFFFAOYSA-N
- SMILES： N1C=CC=C(C=1)C[N+]#[C-]

Computed Properties

Exact Mass: 118.05300
Monoisotopic Mass: 118.053098200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 17.2Å²

Experimental Properties

PSA: 12.89000
LogP: 0.73160

3-(isocyanomethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	021112-1g	3-Isocyanomethylpyridine	58644-55-6		1g	￡293.00	2022-03-01
TRC	I809115-10mg	3-(isocyanomethyl)pyridine	58644-55-6		10mg	$ 50.00	2022-06-04
TRC	I809115-50mg	3-(isocyanomethyl)pyridine	58644-55-6		50mg	$ 115.00	2022-06-04
TRC	I809115-100mg	3-(isocyanomethyl)pyridine	58644-55-6		100mg	$ 185.00	2022-06-04
Apollo Scientific	OR904838-250mg	3-(Isocyanomethyl)pyridine	58644-55-6	95%	250mg	£200.00	2025-02-20
Apollo Scientific	OR904838-1g	3-(Isocyanomethyl)pyridine	58644-55-6	95%	1g	£470.00	2025-02-20
Chemenu	CM361875-1g	3-(Isocyanomethyl)pyridine	58644-55-6	95%+	1g	$544	2022-06-10
Enamine	EN300-1827610-0.05g	3-(isocyanomethyl)pyridine	58644-55-6	95%	0.05g	$19.0	2023-09-19
Enamine	EN300-1827610-0.1g	3-(isocyanomethyl)pyridine	58644-55-6	95%	0.1g	$27.0	2023-09-19
Enamine	EN300-1827610-0.25g	3-(isocyanomethyl)pyridine	58644-55-6	95%	0.25g	$40.0	2023-09-19

3-(isocyanomethyl)pyridine Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

Related Categories

58644-55-6 (3-(isocyanomethyl)pyridine) Related Products

Recommended suppliers

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Handan Zechi Trading Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Jiangsu Kolod Food Ingredients Co.,ltd

Gold Member

Audited Supplier

CN Supplier

Bulk